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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473 Get Quote

Technical Support Center: Czochralski Growth
of Barium Sodium Niobate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing

crystal cracking during the Czochralski growth of barium sodium niobate (Ba₂NaNb₅O₁₅).

Troubleshooting Guide: Preventing Crystal Cracking
This guide addresses common issues encountered during the Czochralski growth of barium
sodium niobate that can lead to crystal cracking.
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Issue Potential Cause Recommended Solution

Crystal cracks during or after

cooling

High Thermal Gradients: Large

temperature differences across

the crystal create mechanical

stress, which is a primary

cause of cracking. This is

particularly critical as the

crystal passes through its

ferroelectric phase transition.

Implement a low thermal

gradient environment during

growth and cooling. An after-

heater can be used to reduce

the temperature difference

between the crystal and its

surroundings. A slow and

controlled cooling rate is

crucial. For instance, a cooling

rate of 1.5°C/min has been

used successfully in the growth

of crack-free Gd-doped BNN.

Phase Transitions: Barium

sodium niobate undergoes

several structural phase

transitions as it cools. The

associated lattice distortions

can induce significant stress.

[1] The ferroelectric phase

transition, in particular, is a

major contributor to cracking.

[1]

Doping the melt with elements

like Gadolinium (Gd) can alter

the lattice parameters and

phase transition behavior,

making the crystal less

susceptible to cracking.[1] A

composition of Ba₄Na₂Nb₁₀O₃₀

- Ba₃NaGdNb₁₀O₃₀ solid

solution has been shown to

produce crack-free crystals.[1]

Cracks appear during the

growth process

Unstable Growth Interface:

Fluctuations in temperature at

the solid-liquid interface can

lead to defects that act as

nucleation points for cracks.

Optimize the pulling and

rotation rates to maintain a

stable melt flow and a smooth

growth interface. For Gd-

doped BNN, pulling velocities

between 8 mm/hr and 10

mm/hr and rotation velocities

from 10 rpm to 15 rpm have

been successful.[1]

Constitutional Supercooling:

Inhomogeneities in the melt

composition near the growth

Ensure a homogenous melt by

using appropriate stirring

(rotation) and maintaining a
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interface can lead to unstable

growth and the inclusion of

defects.

stable temperature. The use of

Gd-doping can also influence

the melt properties.

Grown crystal is highly strained

Non-stoichiometric Melt:

Deviations from the ideal

stoichiometric composition can

introduce strain into the crystal

lattice.

Use high-purity starting

materials and ensure precise

weighing to achieve a

stoichiometric melt. Note that

crystals grown from niobium-

deficient compositions have

been reported to be highly

strained.

Rapid Cooling: Even if the

crystal does not crack, rapid

cooling can leave residual

stress in the material.

Employ a slow and controlled

post-growth annealing and

cooling process to relieve

internal stresses.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of cracking in barium sodium niobate crystals during

Czochralski growth?

A1: The primary cause of cracking is the significant mechanical stress induced by lattice

distortions associated with the ferroelectric phase transition that the crystal undergoes as it

cools from its growth temperature.[1] High thermal gradients during growth and cooling

exacerbate this stress, making the crystal more prone to fracture.

Q2: How does Gadolinium (Gd) doping help in preventing cracking?

A2: Doping the barium sodium niobate melt with gadolinium forms a solid solution

(Ba₄Na₂Nb₁₀O₃₀ - Ba₃NaGdNb₁₀O₃₀).[1] This modification of the crystal chemistry is believed to

alter the lattice parameters and the characteristics of the ferroelectric phase transition, reducing

the associated strain and thus preventing cracking.[1]

Q3: What are the typical growth parameters for producing crack-free barium sodium niobate?
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A3: Successful growth of crack-free, Gd-doped barium sodium niobate has been achieved

with the following parameters:

Pulling Velocity: 8 mm/hr to 10 mm/hr[1]

Rotation Velocity: 10 rpm to 15 rpm[1]

Cooling Rate: 1.5°C/min[1] It is also crucial to maintain a low thermal gradient environment.

Q4: Can I grow crack-free barium sodium niobate without doping?

A4: While challenging, it is possible to grow crack-free BNN without doping by carefully

controlling the thermal environment to minimize stress. This involves using a very low thermal

gradient during both the growth and the cooling stages. An after-heater is often employed to

create such a low-gradient environment.

Q5: What is a suitable atmosphere for the Czochralski growth of barium sodium niobate?

A5: The Czochralski growth of oxide crystals like barium sodium niobate is typically carried

out in an air or a slightly oxygen-rich atmosphere to maintain the correct stoichiometry and

prevent oxygen loss from the melt.

Q6: Is post-growth annealing necessary?

A6: Yes, a carefully controlled post-growth annealing and slow cooling process is highly

recommended. This helps to relieve any internal stresses that may have developed during

growth, further reducing the risk of cracking and improving the overall quality of the crystal.

Quantitative Data
Table 1: Growth Parameters for Crack-Free Gd-Doped Barium Sodium Niobate
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Parameter Value Unit Reference

Pulling Velocity 8 - 10 mm/hr [1]

Rotation Velocity 10 - 15 rpm [1]

Post-Growth Cooling

Rate
1.5 °C/min [1]

Gd Concentration in

Melt (as

Ba₂NaGdNb₁₀O₃₀)

0.2 mol % [1]

Gd Concentration in

Crystal
~0.195 mol % [1]

Experimental Protocols
Protocol 1: Czochralski Growth of Crack-Free Gd-Doped
Barium Sodium Niobate
This protocol is based on the successful growth of crack-free Gd-doped BNN crystals.

1. Starting Material Preparation:

Prepare a polycrystalline charge of barium sodium niobate with the desired stoichiometry
(Ba₄Na₂Nb₁₀O₃₀).
Add 0.2 mol % of Ba₂NaGdNb₁₀O₃₀ to the charge to create the gadolinium-doped solid
solution.
Thoroughly mix the powders to ensure homogeneity.

2. Czochralski Growth Setup:

Place the prepared charge into a platinum crucible.
Position the crucible within the Czochralski furnace, equipped with a resistance or induction
heating system.
If available, utilize an after-heater to create a low thermal gradient zone above the crucible.
Insert a seed crystal of barium sodium niobate, oriented along the desired crystallographic
axis, into the seed holder.
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3. Growth Process:

Heat the furnace to melt the charge completely. The melting point of BNN is around 1450°C.
Allow the melt to homogenize for a period of time.
Lower the seed crystal until it just touches the surface of the melt.
Allow the seed to "melt back" slightly to ensure a good, dislocation-free starting interface.
Initiate pulling of the seed crystal at a rate of 8-10 mm/hr.
Simultaneously, begin rotation of the seed at 10-15 rpm.
Carefully control the furnace power to maintain the desired crystal diameter.
Continue the growth until the desired crystal length is achieved.

4. Post-Growth Cooling:

Once growth is complete, slowly withdraw the crystal from the melt until it is fully clear of the
liquid surface.
Position the crystal in the low thermal gradient zone (after-heater zone).
Cool the crystal down to room temperature at a slow, controlled rate of 1.5°C/min to prevent
thermal shock and cracking.[1]
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Start: Prepare Gd-Doped BNN Charge

Melt Charge in Pt Crucible

Dip Seed Crystal into Melt

Initiate Pulling (8-10 mm/hr) and Rotation (10-15 rpm)

Control Diameter via Temperature Adjustment

Withdraw Crystal from Melt

Slow Cool in Low Thermal Gradient Zone (1.5°C/min)

End: Crack-Free Crystal

Click to download full resolution via product page

Caption: Experimental workflow for the Czochralski growth of crack-free Gd-doped barium
sodium niobate.
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Caption: Logical relationships between key factors influencing crystal cracking in barium
sodium niobate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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